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4-Methoxysalicylic acid 4-Methoxysalicylic acid 2-Hydroxy-4-methoxybenzoic acid belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. 2-Hydroxy-4-methoxybenzoic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Outside of the human body, 2-hydroxy-4-methoxybenzoic acid can be found in evening primrose. This makes 2-hydroxy-4-methoxybenzoic acid a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 2237-36-7
VCID: VC0149866
InChI: InChI=1S/C8H8O4/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11)
SMILES: COC1=CC(=C(C=C1)C(=O)O)O
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol

4-Methoxysalicylic acid

CAS No.: 2237-36-7

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VCID: VC0149866

Molecular Formula: C8H8O4

Molecular Weight: 168.15 g/mol

4-Methoxysalicylic acid - 2237-36-7

CAS No. 2237-36-7
Product Name 4-Methoxysalicylic acid
Molecular Formula C8H8O4
Molecular Weight 168.15 g/mol
IUPAC Name 2-hydroxy-4-methoxybenzoic acid
Standard InChI InChI=1S/C8H8O4/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11)
Standard InChIKey MRIXVKKOHPQOFK-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1)C(=O)O)O
Canonical SMILES COC1=CC(=C(C=C1)C(=O)O)O
Description 2-Hydroxy-4-methoxybenzoic acid belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. 2-Hydroxy-4-methoxybenzoic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Outside of the human body, 2-hydroxy-4-methoxybenzoic acid can be found in evening primrose. This makes 2-hydroxy-4-methoxybenzoic acid a potential biomarker for the consumption of this food product.
PubChem Compound 75231
Last Modified Nov 11 2021
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